Cas no 671200-29-6 (N-3-(1,3-benzothiazol-2-yl)phenyl-2-({5-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)phenyl-2-({5-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 671200-29-6
• MF: C₂₇H₁₈N₄OS₃
• MW: 510.653021335602
• CID: 5418775
• PubChem ID: 2241382
• Update Time: 2025-07-10

N-3-(1,3-benzothiazol-2-yl)phenyl-2-({5-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F3394-0616
• N-[3-(1,3-BENZOTHIAZOL-2-YL)PHENYL]-2-({5-PHENYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)ACETAMIDE
• N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(5-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide
• N-(3-(benzo[d]thiazol-2-yl)phenyl)-2-((5-phenylthieno[2,3-d]pyrimidin-4-yl)thio)acetamide
• AKOS000812379
• 671200-29-6
• Z52466212
• N-[3-(2-Benzothiazolyl)phenyl]-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide
• N-3-(1,3-benzothiazol-2-yl)phenyl-2-({5-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C27H18N4OS3/c32-23(30-19-10-6-9-18(13-19)25-31-21-11-4-5-12-22(21)35-25)15-34-27-24-20(17-7-2-1-3-8-17)14-33-26(24)28-16-29-27/h1-14,16H,15H2,(H,30,32)
• InChI Key： LUXZWNYUGZNQDM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NC3=CC=CC=C3S2)=C1)(=O)CSC1N=CN=C2SC=C(C3=CC=CC=C3)C2=1

Computed Properties

• Exact Mass: 510.06427473g/mol
• Monoisotopic Mass: 510.06427473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.31±0.70(Predicted)

Additional information on N-3-(1,3-benzothiazol-2-yl)phenyl-2-({5-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide

Introduction to N-3-(1,3-benzothiazol-2-yl)phenyl-2-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide (CAS No. 671200-29-6)

N-3-(1,3-benzothiazol-2-yl)phenyl-2-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 671200-29-6, represents a novel molecular entity with potential therapeutic applications. Its unique structure, characterized by a fusion of heterocyclic rings and functional groups, positions it as a candidate for further exploration in drug discovery and development.

The molecular framework of this compound incorporates several key structural motifs that are of interest to researchers. The presence of a 1,3-benzothiazole moiety is particularly noteworthy, as benzothiazole derivatives are well-documented for their diverse biological activities. These activities span across various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of the 1,3-benzothiazol-2-yl group with a phenyl ring in this compound suggests a potential synergistic effect between these structural components, enhancing its pharmacological profile.

Furthermore, the compound features a 5-phenylthieno[2,3-d]pyrimidin-4-yl sulfanyl group, which adds another layer of complexity to its chemical nature. This moiety is derived from thienopyrimidine derivatives, which have been extensively studied for their role in modulating biological pathways relevant to cancer and inflammation. The sulfanyl group introduces a polar character to the molecule, which can influence its solubility and interaction with biological targets. Such structural features make this compound an intriguing subject for further investigation.

In recent years, there has been a surge in research focused on developing small molecules that can modulate intricate biological processes. The compound in question aligns with this trend, as it combines multiple pharmacophores that are known to interact with specific enzymes and receptors. For instance, the benzothiazole ring is known to interact with nuclear receptors and kinases, while the thienopyrimidine scaffold has been shown to inhibit certain tyrosine kinases involved in cancer progression.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The multi-step synthesis pathway involves the careful construction of heterocyclic rings and the introduction of functional groups at precise positions. This process demands a deep understanding of reaction mechanisms and the ability to optimize conditions to achieve high yields and purity. The successful synthesis of N-3-(1,3-benzothiazol-2-yl)phenyl-2-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide underscores the synthetic prowess of modern pharmaceutical chemistry.

Evaluation of the pharmacological potential of this compound involves both in vitro and in vivo studies. In vitro assays are crucial for initial screening to assess its interaction with biological targets such as enzymes and receptors. These studies can provide insights into the compound's mechanism of action and its potential therapeutic effects. For instance, enzyme inhibition assays can determine whether the compound interacts with specific kinases or other enzymes relevant to diseases like cancer or inflammation.

In vivo studies complement these findings by evaluating the compound's efficacy and safety in living organisms. Animal models are commonly used to assess whether the compound can modulate disease-related pathways and produce therapeutic effects. Additionally, pharmacokinetic studies are essential to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is critical for optimizing dosages and delivery methods.

The latest research in medicinal chemistry highlights the importance of structure-based drug design approaches. These methods leverage computational tools and experimental data to design molecules with specific properties that enhance their therapeutic efficacy. N-3-(1,3-benzothiazol-2-yl)phenyl-2-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide exemplifies this approach, as its design incorporates structural elements that are predicted to interact favorably with biological targets.

One notable aspect of this compound is its potential application in targeting cancer-related pathways. Thienopyrimidine derivatives have been extensively studied for their ability to inhibit kinases that play a role in cancer cell proliferation and survival. By combining this scaffold with other pharmacophores like benzothiazole rings, researchers aim to develop molecules that can more effectively target cancer cells while minimizing side effects on healthy cells.

The benzothiazole moiety is particularly interesting in this context due to its known anti-inflammatory properties. Chronic inflammation is often associated with cancer development and progression, making anti-inflammatory agents potential candidates for cancer prevention or treatment. The synergistic effect between the benzothiazole ring and the thienopyrimidine scaffold could lead to enhanced anti-inflammatory effects compared to individual components.

Another area of interest is the potential application of this compound in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. The sulfanyl group introduces a polar region that can interact with receptors involved in inflammatory responses. By modulating these interactions, N-3-(1,3-benzothiazol-2-yl)phenyl -2-{(5-ph enylthieno[2 , 3 -d ] py rimidin -4 - yl ) sulf anyl}acetamide may offer new therapeutic strategies for managing inflammation-related disorders.

The development of novel drug candidates like N - 3 - ( 1 , 3 - b enz othia z ol - 2 - yl ) phen yl - 2 - { ( 5 - ph eny lth ieno [ 2 , 3 - d ] py rimidin -4 - yl ) sulf any l}acetamide also underscores the importance of interdisciplinary collaboration between chemists , biologists , and clinicians . Such collaboration ensures that drug discovery efforts are guided by both chemical feasibility and biological relevance . It also facilitates the translation of laboratory findings into clinical applications that can benefit patients.

In conclusion , N - 3 - ( 1 , 3 - b enz othia z ol - 2 - yl ) phen yl - 2 - { ( 5 - ph eny lth ieno [ 2 , 3 - d ] py rimidin -4 - yl ) sulf any l}acetamide represents a promising candidate for further exploration in pharmaceutical research . Its unique structure , characterized by key pharmacophores like benzothiazole rings and thienopyrimidine scaffolds , positions it as a potential therapeutic agent for various diseases . Ongoing research aimed at understanding its pharmacological properties will contribute valuable insights into drug design principles and potentially lead to new treatments for patients worldwide .